Cas no 118-76-3 (Rhodizonic acid dihydrate)
Rhodizonic acid dihydrate structure
Product Name:Rhodizonic acid dihydrate
Rhodizonic acid dihydrate Chemical and Physical Properties
Names and Identifiers
-
- Rhodizonic acid dihydrate
- 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetraone
- Rhodizonic acid
- 1,2-Dihydroxy-3,4,5,6-tetraoxocyclohexene
- 5,6-Dihydroxy-1,2,3,4-benzodiquinone
- 5,6-dihydroxy-5-cyclohexen-1,2,3,4-tetraone
- 5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetraone
- 5,6-dihydroxy-5-cyclohexene-1,2,3,4-tetrone
- 5,6-Dihydroxy-cyclohex-5-en-1,2,3,4-tetraon
- Dihydroxy-cyclohexentetraon
- DIHYDROXYDIQUINOYL
- Einecs 204-276-5
- RHIZOCARPIC ACID(RG)
- rhodizonicacid
- 16833-52-6 (Barium salt)
- 523-21-7 (Hydrochloride salt)
- 13021-40-4 (Di-potassium salt)
- dihydroxycyclohex-5-ene-1,2,3,4-tetrone
- Rhodizonic acid, Disodium Salt
- DTXSID70151997
- InChI=1/C6H2O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8
- NG86FBS267
- UNII-NG86FBS267
- 5,6-dihydroxycyclohex-5-ene-1,2,3,4-tetrone
- NS00041461
- SCHEMBL916303
- 5-cyclohexene-1,2,3,4-tetrone, 5,6-dihydroxy-
- Rhodizonsaure
- AKOS006228674
- NSC624150
- 118-76-3
- Q2823301
-
- Inchi： 1S/C6H2O6/c7-1-2(8)4(10)6(12)5(11)3(1)9/h7-8H
- InChI Key： WCJLIWFWHPOTAC-UHFFFAOYSA-N
- SMILES： OC1C(C(C(C(C=1O)=O)=O)=O)=O
- BRN： 2047007
Computed Properties
- Exact Mass: 169.98500
- Monoisotopic Mass: 169.985138
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -1
- Topological Polar Surface Area: 109
Experimental Properties
- Color/Form: Not determined
- Density: 1.7636 (rough estimate)
- Melting Point: 248 °C (dec.)(lit.)
- Boiling Point: 259.67°C (rough estimate)
- Flash Point: 177.7°C
- Refractive Index: 1.7540 (estimate)
- PSA: 108.74000
- LogP: -1.39600
- Solubility: Not determined
Rhodizonic acid dihydrate Security Information
- WGK Germany：3
- Safety Instruction： S24/25
- Safety Term：S24/25
Rhodizonic acid dihydrate Customs Data
- HS CODE：2914400090
- Customs Data：
China Customs Code:
2914400090Overview:
2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Rhodizonic acid dihydrate Related Literature
-
Kyosuke Isoda,Mitsuru Matsuzaka,Tomoaki Sugaya,Takeshi Yasuda,Makoto Tadokoro Org. Biomol. Chem. 2019 17 7884
-
Liang Feng,Yue Zhang,Liying Wen,Liang Chen,Zheng Shen,Yafeng Guan Analyst 2011 136 4197
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Mina Shahriari-Khalaji,Fatemeh Zabihi,Addie Bahi,Du?an Sredojevi?,Jovan M. Nedeljkovi?,Daniel K. Macharia,Matteo Ciprian,Shengyuan Yang,Frank Ko J. Mater. Chem. C 2023 11 5796
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Dominic Taylor,Xuanhe Hu,Can-Min Wu,John M. Tobin,Zuzana Oriou,Jun He,Zhengtao Xu,Filipe Vilela Nanoscale Adv. 2022 4 2922
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José L. Segura,Rafael Juárez,Mar Ramos,Carlos Seoane Chem. Soc. Rev. 2015 44 6850
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